Cas no 71750-45-3 (Phenol, butyldinitro-,ammonium salt (9CI))

• Product name: Phenol, butyldinitro-,ammonium salt (9CI)
• CAS No: 71750-45-3
• MF: C₁₀H₁₁N₂O₅-^.H₄N+
• MW: 257.2432
• CID: 569862
• PubChem ID: 138401749

Phenol, butyldinitro-,ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, butyldinitro-,ammonium salt (9CI)
• ammonium butyldinitrophenolate
• azanium,4-butyl-2,3-dinitrophenolate
• ammonium 2-butyl-3,4-dinitrophenolate
• 4-Butyl-2,3-dinitrophenol--ammonia (1/1)
• DTXSID30992383
• 71750-45-3

• Inchi： InChI=1S/C10H12N2O5.H3N/c1-2-3-4-7-5-6-8(13)10(12(16)17)9(7)11(14)15;/h5-6,13H,2-4H2,1H3;1H3
• InChI Key： MWNQUIQHHIGXNF-UHFFFAOYSA-N
• SMILES： CCCCC1=C(C(=C(C=C1)O)[N+](=O)[O-])[N+](=O)[O-].N

Computed Properties

• Exact Mass: 257.10125
• Monoisotopic Mass: 257.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 113Ų
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 145.84